![molecular formula C5H12O2Si B1583800 Trimethylsilyl acetate CAS No. 2754-27-0](/img/structure/B1583800.png)
Trimethylsilyl acetate
Overview
Description
Trimethylsilyl acetate is a chemical compound with the formula C5H12O2Si . It is used in the synthesis of ethyl-2,2-dibromo-2-(trimethylsilyl)acetate and to silylate the enolizable aldehydes and ketones .
Synthesis Analysis
A synthesis method of this compound involves adding sodium acetate, a solvent, and a phase transfer catalyst to a reaction kettle, and uniformly stirring at 20-30°C. Trimethyl chlorosilane is then added dropwise to the reaction kettle at an addition speed of 1-2g/min, stirring and reacting for 2-4 hours at 10-60°C to obtain liquid to be filtered .Molecular Structure Analysis
The molecular structure of this compound consists of three methyl groups bonded to a silicon atom, which is in turn bonded to the rest of the molecule .Chemical Reactions Analysis
This compound is used as a reagent in various chemical reactions. For example, it reacts with dilute hydrochloric acid, dilute alkali, anhydrous HCl, anhydrous bromine, and absolute ethanol . It also undergoes condensation with aromatic aldehydes in the presence of a base catalyst to yield β-trimethylsiloxycarboxylates .Physical And Chemical Properties Analysis
This compound has a density of 0.9±0.1 g/cm3, a boiling point of 107.5±0.0 °C at 760 mmHg, and a vapor pressure of 27.0±0.2 mmHg at 25°C . It also has an enthalpy of vaporization of 34.6±3.0 kJ/mol and a flash point of 4.4±0.0 °C .Scientific Research Applications
1. Application in Carbohydrate Chemistry
Trimethylsilyl acetate plays a crucial role in carbohydrate chemistry. It is used for the regioselective removal of primary trimethylsilyl groups from per-O-TMS-protected carbohydrates. This process is key in studying various carbohydrates and their derivatives. This methodology has been successfully applied to TMS-protected sphingosine as well (Cui, Zhaodong, Mao, & Yu, 2013).
2. Synthesis of Natural Products
In the field of organic chemistry, this compound is used for the Prins cyclization of acrylyl enol ethers to 5,6-dihydro-2H-pyran-2-acetates. This process is crucial for the total synthesis of natural products such as (+)-civet (Sultana, Indukuri, Deka, & Saikia, 2013).
3. Aging Study of Waterglass
The trimethylsilyl method, involving the use of this compound, has been utilized to study the aging process of waterglass. This method provides insights into the changes in the composition of waterglass over time, which is significant in materials science (Pan, Deng, Yang, & Chen, 2010).
4. Improvement of Lithium-Ion Batteries
Trimethylsilyl (trimethylsiloxy) acetate has been identified as a novel electrolyte additive to improve the electrochemical performance of lithium-ion batteries. Its addition enhances the utilization efficiency of electrode materials, demonstrating its potential in advancing battery technology (Zhuang, Du, Zhu, Cao, Dai, Adkins, Zhou, & Zheng, 2018).
5. Surface Chemistry Analysis
An efficient method for vapor-phase conversion of surface OH groups into trimethylsilyl ether ones has been developed using this compound. This method is particularly useful in surface chemistry analysis, where it aids in altering surface properties and analyzing chemical compositions of materials (Duchoslav, Lumetzberger, Leidlmair, Kehrer, Säckl, Breitenbach, Unterweger, Fürst, & Stifter, 2021).
6. Organic Synthesis Applications
This compound is widely used in organic synthesis for various transformations, such as the protection of hydroxyl groups, the formation of ethers, and as a catalyst in different reactions. These applications highlight its versatility and importance in synthetic chemistry (Ghorbani‐Choghamarani, Goudarziafshar, & Zamani, 2011; Ullah, Chen, Zhang, Xing, Yang, Bao, & Ren, 2017) (Ullah, Chen, Zhang, Xing, Yang, Bao, & Ren, 2017).
Mechanism of Action
Target of Action
Trimethylsilyl acetate is primarily used as a reagent in organic chemistry . Its primary targets are the hydroxyl groups found in certain non-volatile compounds such as alcohols, phenols, or carboxylic acids . By substituting a trimethylsilyl group for a hydrogen in the hydroxyl groups on these compounds, trimethylsiloxy groups are formed on the molecule .
Mode of Action
The interaction of this compound with its targets results in the formation of trimethylsiloxy groups . This process is known as trimethylsilylation . The trimethylsilyl groups on a molecule have a tendency to make it more volatile, often making the compounds more amenable to analysis by gas chromatography or mass spectrometry .
Biochemical Pathways
The biochemical pathways affected by this compound are those involving the compounds it targets for trimethylsilylation . The downstream effects of this process include increased volatility of the compounds and their enhanced suitability for analysis by certain techniques .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the transformation of certain non-volatile compounds into more volatile derivatives . This is achieved through the process of trimethylsilylation, which results in the formation of trimethylsiloxy groups on the target molecules .
Safety and Hazards
Trimethylsilyl acetate is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is a flammable liquid and vapor that causes skin irritation and serious eye irritation . It should be handled with care, using personal protective equipment, and should be used only outdoors or in a well-ventilated area .
Relevant Papers A paper titled “Mild and Efficient Tunable Brønsted Acidic Ionic Liquid Catalyzed O-Acetylation and O-Trimethylsilylation with this compound (TMSOAc) and Hexamethyldisilazane (HMDS)” discusses a mild and efficient O-acetylation using easily accessible TMSOAc as a novel acetyl reagent and O-trimethylsilylation using HMDS for various alcohols catalyzed by tunable Brønsted acidic ionic liquids (TBAILs) . The paper provides valuable insights into the use of this compound in chemical reactions .
Biochemical Analysis
Biochemical Properties
It is known that trimethylsilyl groups, which are part of the Trimethylsilyl acetate molecule, are often used in organic chemistry to increase the volatility of non-volatile compounds, making them more amenable to analysis by gas chromatography or mass spectrometry . This suggests that this compound could interact with various biomolecules in a biochemical context, although specific enzymes, proteins, or other biomolecules it interacts with are not currently known.
Molecular Mechanism
It is known that trimethylsilyl groups can be used as temporary protecting groups during chemical synthesis , suggesting that this compound could potentially interact with biomolecules, inhibit or activate enzymes, and induce changes in gene expression
properties
IUPAC Name |
trimethylsilyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O2Si/c1-5(6)7-8(2,3)4/h1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHUNJMXHQHHWQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12O2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90883723 | |
Record name | Silanol, 1,1,1-trimethyl-, 1-acetate | |
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Molecular Weight |
132.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2754-27-0, 13411-48-8 | |
Record name | Trimethylsilyl acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2754-27-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Trimethylsilyl acetate | |
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Record name | Trimethylsilyl acetate | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013411488 | |
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Record name | Trimethylsilyl acetate | |
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Record name | Silanol, 1,1,1-trimethyl-, 1-acetate | |
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Record name | Silanol, 1,1,1-trimethyl-, 1-acetate | |
Source | EPA DSSTox | |
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Record name | Acetoxytrimethylsilane | |
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Record name | Trimethylsilyl acetate | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula, weight, and structure of trimethylsilyl acetate?
A1: this compound has the molecular formula C5H12O2Si and a molecular weight of 132.22 g/mol. Its structure consists of an acetate group (CH3COO-) bonded to a trimethylsilyl group ( (CH3)3Si-).
Q2: What spectroscopic data is available for characterizing this compound?
A2: Researchers often utilize 1H NMR, 13C NMR, and 29Si NMR spectroscopy to analyze TMSOAc. For instance, 1H NMR analysis reveals distinct signals for the trimethylsilyl group and the acetate methyl group. [, , ]
Q3: Is this compound thermally stable?
A3: While generally stable, TMSOAc can undergo thermolysis at high temperatures. Studies using ultraviolet photoelectron spectroscopy have shown that it decomposes to a small extent at 800 °C, primarily yielding acetic acid. [] Another study investigated the gas-phase thermolysis using FT-IR. []
Q4: How is this compound used in organic synthesis?
A4: TMSOAc serves as a reagent for introducing acetyl or trimethylsilyl groups into molecules. It acts as an alternative to traditional acetylating agents like acetic anhydride. [, ]
Q5: Can you provide an example of this compound's use in a specific reaction?
A5: TMSOAc, in conjunction with sulfuryl chloride, facilitates the oxidative chlorination of sulfenyl derivatives to synthesize sulfinyl chlorides. [, ]
Q6: How does this compound enable the synthesis of β-keto acids and methyl ketones?
A6: The acylation of TMSOAc provides a synthetic pathway to β-keto acids, which are valuable intermediates in the preparation of ketones. [, ]
Q7: What role does this compound play in the preparation of α,β-unsaturated esters?
A7: TMSOAc is a crucial reagent in reactions with lithium enolates of α-trimethylsilyl esters. The reaction with aldehydes or ketones forms a β-oxidosilane intermediate, which readily eliminates to yield the desired α,β-unsaturated esters. [] Additionally, it can be utilized in a two-carbon homologation reaction of aldehydes to achieve this outcome. []
Q8: Are there any stereoselective applications of this compound in synthesis?
A8: Yes, TMSOAc plays a role in stereoselective synthesis. For example, the bromomagnesium enolate of this compound enables the highly stereoselective preparation of (E)-α,β-unsaturated esters. This reaction proceeds through an isolable β-hydroxy-α-silyl ester intermediate, which undergoes trans elimination in the presence of BF3OEt2 to yield the (E)-isomer. [] In another instance, a titanium tetrachloride (TiCl4) mediated alkenation reaction utilizes a TMSOAc derivative for the (Z)-selective alkenation of aldehydes. []
Q9: Can you elaborate on the use of this compound in glycosylation reactions?
A9: TMSOAc plays a role in achieving highly α-selective glycosylation. It has been successfully employed in a one-pot glycosylation procedure starting from glycosyl acetate, utilizing iodotrimethylsilane and phosphine oxide. This method effectively yields the corresponding disaccharides with high α-selectivity. []
Q10: Are there alternative reagents that can be used in place of this compound in some reactions?
A10: Yes, depending on the specific reaction, alternatives to TMSOAc might be viable. For example, in the context of silicon activation for nucleophilic additions, tetrabutylammonium salts like Bu4NOAc have shown promise as alternatives to TMSOAc. [, ]
Q11: Does this compound exhibit any catalytic properties?
A11: While not a catalyst itself, TMSOAc can be utilized in conjunction with catalysts. For instance, it is used with tunable Brønsted acidic ionic liquids (TBAILs) for O-acetylation and O-trimethylsilylation reactions. []
Q12: Are there any specific material compatibility concerns with this compound?
A13: TMSOAc is known to be base-sensitive. Proper storage under cool, dry conditions in tightly closed containers with adequate ventilation is recommended. []
Q13: Have there been any computational studies involving this compound?
A14: Yes, computational methods have been employed to study TMSOAc. For example, molecular orbital calculations have been performed to understand the electronic structure and bonding properties of the molecule. []
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